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Compound of Interest

Compound Name: Hexenal

Cat. No.: B1195481

Abstract

cis-3-Hexenal, also known as (Z)-3-hexenal or "leaf aldehyde," is a C6 volatile organic
compound (VOC) renowned for its characteristic intense aroma of freshly cut grass. This
compound is a key component of the "green leaf volatiles" (GLVs) group, which are rapidly
released by plant tissues upon mechanical damage or herbivory. In vegetables, cis-3-hexenal
is a significant contributor to the fresh, green aroma profile and also plays a role in plant
defense signaling. This technical guide provides an in-depth overview of the natural occurrence
of cis-3-hexenal in common vegetables, its biosynthetic pathway, quantitative data, and
detailed experimental protocols for its analysis.

Introduction

cis-3-Hexenal (CeH100) is an unsaturated aldehyde that is biosynthesized in small amounts by
most plants.[1] Its potent and distinctive "green” aroma makes it a critical component of the
flavor profile of many fresh vegetables. The compound is formed through the lipoxygenase
(LOX) pathway when plant cells are ruptured, initiating a cascade of enzymatic reactions.[1]
Beyond its sensory impact, cis-3-hexenal and other GLVs are involved in plant defense
mechanisms, acting as signals to attract predators of herbivores.[2] This guide focuses on the
vegetable sources of this important volatile, providing quantitative data and the technical
methodologies required for its study.

Biosynthesis of cis-3-Hexenal
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The formation of cis-3-hexenal is initiated by the disruption of plant cell membranes, which
releases polyunsaturated fatty acids. The primary precursor for cis-3-hexenal is a-linolenic
acid. The biosynthetic process involves two key enzymes: lipoxygenase (LOX) and
hydroperoxide lyase (HPL).[1]

e Lipoxygenase (LOX) Action: Released a-linolenic acid is oxygenated by the enzyme 13-
lipoxygenase. This reaction forms 13(S)-hydroperoxy-9,12,15-octadecatrienoic acid (13-
HPOT).

o Hydroperoxide Lyase (HPL) Action: The 13-HPOT intermediate is then rapidly cleaved by
hydroperoxide lyase, a cytochrome P450 enzyme (CYP74B).[1] This cleavage yields two
fragments: the 6-carbon cis-3-hexenal and the 12-carbon 12-oxo-(cis)-9-dodecenoic acid.

cis-3-Hexenal is relatively unstable and can quickly isomerize to the more stable trans-2-
hexenal or be reduced by alcohol dehydrogenase (ADH) to form cis-3-hexen-1-ol (leaf
alcohol).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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